Cas no 2680587-44-2 (3-(2-bromothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(2-bromothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680587-44-2
• MF: C₁₁H₁₂BrNO₄S
• MW: 334.186281204224
• CID: 5620970
• PubChem ID: 165925082
• Update Time: 2025-10-05

3-(2-bromothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680587-44-2
• EN300-28296118
• 3-(2-bromothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-(2-bromothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C11H12BrNO4S/c1-2-4-17-11(16)13-8(10(14)15)6-7-3-5-18-9(7)12/h2-3,5,8H,1,4,6H2,(H,13,16)(H,14,15)
• InChI Key： MHOZSKCUQPZVTO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CC(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 332.96704g/mol
• Monoisotopic Mass: 332.96704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

Additional information on 3-(2-bromothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Comprehensive Overview of 3-(2-bromothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680587-44-2)

3-(2-bromothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680587-44-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a bromothiophene moiety and a prop-2-en-1-yloxy carbonylamino group, making it a versatile intermediate for synthesizing bioactive derivatives. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to compounds used in enzyme inhibition and receptor modulation.

The compound's CAS No. 2680587-44-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. Its bromothiophene core is a common scaffold in heterocyclic chemistry, often employed to develop antimicrobial and anti-inflammatory agents. Meanwhile, the prop-2-en-1-yloxy carbonylamino side chain introduces reactivity that can be exploited for click chemistry or polymer conjugation, aligning with trends in bioconjugation and targeted drug delivery.

Recent studies highlight the growing demand for custom synthetic intermediates like 3-(2-bromothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid. Its synthesis typically involves multi-step organic reactions, including amide coupling and halogenation, which are critical topics in green chemistry discussions. Researchers are optimizing these processes to reduce waste and improve yields, addressing broader concerns about sustainable chemical manufacturing.

In the context of AI-driven drug design, this compound's structural features are valuable for virtual screening and molecular docking studies. Computational chemists often use such brominated thiophene derivatives to model interactions with biological targets, a trend amplified by the rise of machine learning in chemistry. Additionally, its carboxylic acid functionality allows for further derivatization, making it a hotspot for structure-activity relationship (SAR) explorations.

From an industrial perspective, CAS No. 2680587-44-2 is cataloged by suppliers specializing in high-purity building blocks for medicinal chemistry. Its applications extend to material science, where its thiophene-based structure contributes to conductive polymers and organic electronics. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Safety and handling protocols for this compound emphasize standard laboratory practices, as its bromine substituent requires careful management under fume hoods. However, it is not classified under restricted categories, ensuring accessibility for legitimate research. The compound's stability and solubility profiles are frequently discussed in method development forums, particularly for HPLC purification and spectroscopic characterization.

In summary, 3-(2-bromothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a nexus of innovation in organic synthesis and applied chemistry. Its design caters to contemporary needs in precision medicine and smart materials, while its synthetic routes reflect evolving priorities in environmentally benign chemistry. As research progresses, this compound is poised to remain a key player in cutting-edge scientific developments.